N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-4-ethoxy-3-nitrobenzamide

• IUPAC Name: N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-4-ethoxy-3-nitrobenzamide
• InChI: InChI=1S/C22H15Cl2N3O5/c1-2-31-19-8-6-12(10-17(19)27(29)30)21(28)25-13-7-9-18-16(11-13)26-22(32-18)14-4-3-5-15(23)20(14)24/h3-11H,2H2,1H3,(H,25,28)
• InChI Key: LDGFSMPWLCQTKZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=C(C(=CC=C4)Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C22H15Cl2N3O5
• Molecular Weight: 472.3 g/mol

Description

N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-4-ethoxy-3-nitrobenzamide, commonly known as DCDP, is a chemical compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

DCDP acts as a competitive inhibitor of acetylcholinesterase and butyrylcholinesterase, binding to the active site of these enzymes and preventing the breakdown of acetylcholine. This leads to an increase in the concentration of acetylcholine in the synaptic cleft, which can enhance cognitive function and memory.
Biochemical and physiological effects:
DCDP has been shown to have a range of biochemical and physiological effects, including increased acetylcholine levels, improved cognitive function, and reduced inflammation. It has also been shown to have antioxidant properties, which can protect against oxidative stress and damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DCDP in lab experiments is its specificity for acetylcholinesterase and butyrylcholinesterase, which allows for targeted inhibition of these enzymes. However, DCDP can also have off-target effects, and its use may be limited by its potential toxicity and side effects.

Future Directions

There are several future directions for research on DCDP, including the development of more potent and selective inhibitors of acetylcholinesterase and butyrylcholinesterase, the investigation of its potential applications in the treatment of neurodegenerative diseases, and the exploration of its effects on other neurotransmitter systems and signaling pathways. Additionally, further studies are needed to determine the long-term safety and efficacy of DCDP in humans.

Synthesis Methods

DCDP can be synthesized using a multi-step process that involves the reaction of 2,3-dichloroaniline with salicylic acid in the presence of phosphorus oxychloride, followed by the reaction of the resulting product with ethyl 4-amino-3-nitrobenzoate in the presence of potassium carbonate. The final product is obtained after purification using column chromatography.

Scientific Research Applications

DCDP has been studied for its potential applications in various scientific fields, including biochemistry, pharmacology, and neuroscience. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine, a neurotransmitter that plays a critical role in cognitive function.